Cas no 1508228-22-5 (2-cyclobutylbutanoic acid)

• Product Name: 2-cyclobutylbutanoic acid
• CAS No: 1508228-22-5
• MF: C₈H₁₄O₂
• MW: 142.20
• CID: 5296166
• Update Time: 2026-03-10

2-cyclobutylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutyl-butyric acid
• Cyclobutaneacetic acid, α-ethyl-
• 2-cyclobutylbutanoic acid

• Inchi： 1S/C8H14O2/c1-2-7(8(9)10)6-4-3-5-6/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： GQTQDNSINKGYNB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1CCC1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates

Additional information on 2-cyclobutylbutanoic acid

Introduction to 2-cyclobutylbutanoic acid (CAS No. 1508228-22-5)

2-cyclobutylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1508228-22-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclobutyl substituent on a butanoic acid backbone, has garnered attention due to its structural uniqueness and potential applications in synthetic chemistry and drug development. The cyclobutyl group introduces rigidity to the molecular framework, making it a valuable scaffold for designing molecules with specific biological activities.

The structural motif of 2-cyclobutylbutanoic acid consists of a four-carbon cyclic group attached to the second carbon of a five-carbon chain terminated by a carboxylic acid functional group. This configuration imparts distinct physicochemical properties, such as increased lipophilicity and altered electronic distribution, which can influence its interactions with biological targets. The presence of the cyclobutyl ring also makes it a versatile intermediate in multi-step synthetic pathways, enabling the construction of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds, particularly those incorporating cycloalkyl groups, due to their potential to enhance drug-like properties such as solubility, metabolic stability, and binding affinity. 2-cyclobutylbutanoic acid fits well within this trend, as its cyclobutyl moiety can serve as a privileged scaffold for medicinal chemists. Researchers have explored its utility in generating derivatives with enhanced pharmacological profiles, including anti-inflammatory, analgesic, and antimicrobial activities.

One of the most compelling aspects of 2-cyclobutylbutanoic acid is its role as a building block in the synthesis of biologically active compounds. For instance, its carboxylic acid functionality can be readily transformed into esters, amides, or other derivatives through standard organic reactions. These modifications can fine-tune the compound's pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further development. The cyclobutyl group itself can also be functionalized, allowing for the introduction of additional substituents that may enhance binding interactions with therapeutic targets.

Recent studies have highlighted the potential of 2-cyclobutylbutanoic acid in the development of novel therapeutic agents. For example, researchers have investigated its derivatives as inhibitors of enzymes involved in inflammatory pathways. The rigid cyclobutyl ring can mimic natural substrates or transition states, thereby improving enzyme inhibition efficiency. Additionally, the compound's ability to undergo diverse chemical transformations makes it a valuable tool for exploring structure-activity relationships (SARs), which are crucial for optimizing drug candidates.

The synthesis of 2-cyclobutylbutanoic acid typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by carboxylation or esterification steps to introduce the desired functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes. The growing interest in sustainable chemistry has also prompted investigations into greener synthetic routes for 2-cyclobutylbutanoic acid, including catalytic processes that minimize waste and energy consumption.

The physicochemical properties of 2-cyclobutylbutanoic acid make it an interesting candidate for various applications beyond pharmaceuticals. For instance, its unique structure could be leveraged in materials science to develop novel polymers or coatings with enhanced mechanical strength and thermal stability. The compound's ability to form hydrogen bonds and interact with other molecules also suggests potential uses in chemical sensors or catalysts designed for specific molecular recognition tasks.

In conclusion,2-cyclobutylbutanoic acid (CAS No. 1508228-22-5) is a versatile and promising compound with significant applications in organic synthesis and pharmaceutical research. Its structural features—particularly the cyclobutyl substituent—make it an ideal scaffold for designing molecules with tailored biological activities. As research continues to uncover new synthetic strategies and pharmacological applications,2-cyclobutylbutanoic acid is poised to play an increasingly important role in the development of next-generation therapeutics and materials.